Cas no 120447-91-8 (Alanine, 2-methyl-,potassium salt (1:1))
120447-91-8 structure
Product Name:Alanine, 2-methyl-,potassium salt (1:1)
CAS No:120447-91-8
MF:C4H9KNO2
MW:142.218062162399
CID:105006
PubChem ID:88383321
Update Time:2025-04-18
Alanine, 2-methyl-,potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Alanine, 2-methyl-,potassium salt (1:1)
- 2-AMINOISOBUTYRIC ACID POTASSIUM SALT
- potassium 2-amino-2-methylpropionate octahydrate
- AIB potassiuM salt
- SCHEMBL8902015
- 120447-91-8
- 2-amino-2-methylpropanoic acid;potassium
-
- Inchi: 1S/C4H9NO2.K/c1-4(2,5)3(6)7;/h5H2,1-2H3,(H,6,7);
- InChI Key: HDRMIDCDIDQPFC-UHFFFAOYSA-N
- SMILES: [K].OC(C(C)(C)N)=O
Computed Properties
- Exact Mass: 285.10400
- Monoisotopic Mass: 142.02703501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 87.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 139.99000
- LogP: -1.34050
Alanine, 2-methyl-,potassium salt (1:1) Security Information
- Hazard Category Code: 22-35
- Safety Instruction: S26; S28; S36/37/39; S45
-
Hazardous Material Identification:
- Risk Phrases:R22; R35
Alanine, 2-methyl-,potassium salt (1:1) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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